N-ethyl-4-(3-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)benzenesulfonamide

• IUPAC Name: N-ethyl-4-(3-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C19H22N2O4S/c1-3-20-26(23,24)17-10-8-15(9-11-17)19(22)21-12-16-6-4-5-7-18(16)25-13-14(21)2/h4-11,14,20H,3,12-13H2,1-2H3
• InChI Key: STHFGCLMBBTAMM-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC=C(C=C1)C(=O)N2CC3=CC=CC=C3OCC2C
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

N-ethyl-4-(3-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)benzenesulfonamide is a complex organic compound featuring a benzoxazepine core. This structure is notable for its potential applications in medicinal chemistry due to its unique pharmacological properties. The compound’s intricate structure allows for diverse interactions with biological targets, making it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ethyl-4-(3-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)benzenesulfonamide typically involves multiple steps:

Formation of the Benzoxazepine Core: This step often starts with the cyclization of appropriate precursors under acidic or basic conditions. For instance, a precursor like 2-aminophenol can react with a suitable carboxylic acid derivative to form the benzoxazepine ring.

Introduction of the Sulfonamide Group: The sulfonamide moiety can be introduced via sulfonylation reactions, where the benzoxazepine intermediate reacts with sulfonyl chlorides in the presence of a base like pyridine.

Ethylation: The final step involves the ethylation of the nitrogen atom, which can be achieved using ethyl iodide or ethyl bromide under basic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and the implementation of purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-ethyl-4-(3-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)benzenesulfonamide can undergo various chemical reactions:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, potentially leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can reduce the carbonyl group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the sulfonamide nitrogen or the benzoxazepine ring, depending on the conditions and reagents used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-ethyl-4-(3-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)benzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Investigated for its pharmacological properties, including anti-inflammatory and anticancer activities.

Mechanism of Action

The mechanism by which N-ethyl-4-(3-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)benzenesulfonamide exerts its effects involves interaction with specific molecular targets. These targets could include enzymes or receptors, where the compound binds to the active site or allosteric sites, modulating their activity. The benzoxazepine core is crucial for these interactions, providing a scaffold that can fit into various biological pockets.

Comparison with Similar Compounds

Similar Compounds

N-ethyl-4-(3-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)benzenesulfonamide: Unique due to its specific substitution pattern and the presence of both sulfonamide and benzoxazepine moieties.

4-(3-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)benzenesulfonamide: Lacks the ethyl group, potentially altering its biological activity.

N-ethyl-4-(3-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)benzamide: Similar structure but with a benzamide group instead of a sulfonamide, which may affect its solubility and reactivity.

Uniqueness

The presence of both the sulfonamide and benzoxazepine moieties in N-ethyl-4-(3-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)benzenesulfonamide makes it unique. This combination allows for diverse interactions with biological targets, potentially leading to a wide range of pharmacological activities.

This detailed overview provides a comprehensive understanding of N-ethyl-4-(3-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)benzenesulfonamide, from its synthesis to its applications and mechanisms of action